Pentaammonium triphosphate
Description
Pentaammonium triphosphate, with the chemical formula (NH₄)₅P₃O₁₀ and CAS number 135-48-8, is an ammonium salt of triphosphoric acid. It is also referred to as ammonium tripolyphosphate and is structurally characterized by a linear triphosphate anion (P₃O₁₀⁵⁻) coordinated with five ammonium cations . This compound crystallizes in aqueous solutions under specific pH conditions and is often found as a contaminant in tetra- and pentaammonium tripolyphosphate preparations due to its narrow pH-dependent stability range .
This compound is nonhygroscopic at 25°C and exhibits moderate solubility in water . Its primary industrial applications include use in fertilizers, detergents, and water treatment agents due to its ability to sequester metal ions and act as a dispersant .
Properties
CAS No. |
14693-67-5 |
|---|---|
Molecular Formula |
H4NO10P3-4 |
Molecular Weight |
270.95 g/mol |
IUPAC Name |
azanium [oxido(phosphonatooxy)phosphoryl] phosphate |
InChI |
InChI=1S/H3N.H5O10P3/c;1-11(2,3)9-13(7,8)10-12(4,5)6/h1H3;(H,7,8)(H2,1,2,3)(H2,4,5,6)/p-4 |
InChI Key |
BKMLTLAIWPNPLH-UHFFFAOYSA-J |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of Pentaammonium Triphosphate and Related Compounds
Stability and Reactivity
- This compound is stable under ambient conditions but decomposes in acidic environments, releasing ammonium and phosphate ions. Its stability contrasts with triammonium phosphate , which is hygroscopic and prone to hydrolysis in moist air .
- Nonaammonium hydrogen bis(triphosphate) dihydrate exhibits superior stability in air compared to this compound, making it suitable for long-term storage in laboratory settings .
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